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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the calcium boride (Ca-B) binary
phase diagram, a critical tool for understanding the thermodynamic relationships between
calcium and boron at different temperatures and compositions. The information presented
herein is essential for the synthesis and development of novel calcium boride-based materials
with applications ranging from refractory materials and high-temperature electronics to potential
uses in advanced material science.

The Calcium-Boron System: An Overview

The calcium-boron system is characterized by the formation of the highly stable compound
calcium hexaboride (CaBe). Current research indicates that CaBs is the only thermodynamically
stable phase in the Ca-B binary system at ambient pressure. Other phases, such as calcium
tetraboride (CaBa4), have been synthesized under high-pressure and high-temperature
conditions.

Calcium hexaboride is a black, lustrous powder known for its high melting point, hardness,
chemical stability, and electrical conductivity. These properties make it a material of significant
interest for various industrial applications.

The Calcium-Boride Phase Diagram
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A definitive, experimentally determined temperature-composition (T-x) phase diagram for the
entire Ca-B system is not readily available in the public domain. However, based on available
thermodynamic assessments and experimental data for specific compositions, a proposed
phase diagram can be constructed.

Key Features of the Proposed Ca-B Phase Diagram:

o Congruent Melting of CaBe: Calcium hexaboride melts congruently at a high temperature,
reported to be approximately 2235 °C.

o Eutectic Reactions: The phase diagram is expected to feature two eutectic reactions:

o One on the calcium-rich side, involving the equilibrium between liquid, solid calcium, and
solid CaBe.

o Another on the boron-rich side, involving the equilibrium between liquid, solid boron, and
solid CaBe.

» Limited Solid Solubility: The solid solubility of boron in calcium and calcium in boron is
expected to be very limited.

Quantitative Data Summary

Due to the lack of a publicly available, fully determined experimental phase diagram, a
comprehensive table of all eutectic and peritectic points with precise compositions and
temperatures cannot be provided. However, the melting point of the stable CaBe phase is a
critical data point.

Phase Melting Point (°C) Composition (at% B)

CaBs ~2235 85.7

Crystal Structures of Calcium Boride Phases

The primary and most stable phase in the Ca-B system is calcium hexaboride (CaBs).

Table of Crystal Structures:
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Phase Crystal System Space Group Pearson Symbol
CaBs Cubic Pm-3m cP7
CaBa4 Tetragonal P4/mbm tP10

Calcium Hexaboride (CaBs): CaBs possesses a cubic crystal structure. This structure consists
of a three-dimensional network of boron octahedra with calcium atoms located in the interstitial
spaces. Each calcium atom is surrounded by 24 boron atoms.

Calcium Tetraboride (CaBa4): CaBa has been synthesized under high-pressure conditions and

exhibits a tetragonal crystal structure.

Experimental Protocols for Phase Diagram
Determination

The determination of a binary phase diagram like the Ca-B system involves a combination of
experimental techniques to identify the phase boundaries and invariant reactions as a function
of temperature and composition.

General Methodologies:

o Sample Preparation: A series of alloys with varying compositions of calcium and boron are
prepared. This is typically done by arc melting or powder metallurgy techniques under an
inert atmosphere to prevent oxidation.

e Thermal Analysis:

o Differential Thermal Analysis (DTA) and Differential Scanning Calorimetry (DSC): These
are the most common techniques used to determine the temperatures of phase transitions
(e.g., melting, eutectic, and peritectic reactions). As a sample is heated or cooled at a
controlled rate, the temperature difference between the sample and a reference material is
measured. Endothermic or exothermic events, corresponding to phase changes, are
detected as peaks on the DTA or DSC curve.

o X-Ray Diffraction (XRD): XRD is used to identify the crystal structures of the phases present
in the alloys at different temperatures. High-temperature XRD allows for in-situ analysis of
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phase transformations as the sample is heated.

o Metallography and Microscopy:

o Optical Microscopy and Scanning Electron Microscopy (SEM): These techniques are used
to visualize the microstructure of the alloys. By examining the morphology and distribution
of the different phases, information about the solidification process and phase equilibria
can be obtained. Energy Dispersive X-ray Spectroscopy (EDS) in the SEM can be used to
determine the composition of the individual phases.

» Electron Probe Microanalysis (EPMA): EPMA provides quantitative compositional analysis of
the different phases within the microstructure with high spatial resolution.

Experimental Workflow for Ca-B Phase Diagram Determination
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Caption: Experimental workflow for determining the Ca-B phase diagram.

Thermodynamic Modeling

Computational thermodynamics, particularly the CALPHAD (Calculation of Phase Diagrams)
method, plays a crucial role in assessing and predicting phase diagrams. This method uses
thermodynamic models to describe the Gibbs energy of each phase in the system. By fitting the
model parameters to available experimental data (e.g., phase boundary data, thermochemical
properties), a self-consistent thermodynamic database can be developed. This database can
then be used to calculate the phase diagram and predict the phase equilibria in regions where
experimental data is scarce.
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Caption: Logical workflow of the CALPHAD method for phase diagram assessment.

Conclusion

The calcium-boron system, dominated by the stable CaBs phase, is of significant interest for
materials science. While a complete, experimentally verified T-x phase diagram is not yet
widely available, a combination of existing experimental data and thermodynamic modeling
provides a working understanding of the phase equilibria. Further experimental investigation is
necessary to fully elucidate the eutectic and peritectic reactions and to precisely determine the
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phase boundaries, which will in turn accelerate the development of new materials based on this
system.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Calcium Boride
Phase Diagram]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081498#calcium-boride-phase-diagram-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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